Cas no 1262415-25-7 (Methyl 2-[allyl(tosyl)amino]-2-(trifluoromethyl)hex-5-enoate)

• Product Name: Methyl 2-[allyl(tosyl)amino]-2-(trifluoromethyl)hex-5-enoate
• CAS No: 1262415-25-7
• MF: C₁₈H₂₂F₃NO₄S
• MW: 405.431794643402
• MDL: MFCD07779907
• CID: 4692053
• Update Time: 2025-05-25

Methyl 2-[allyl(tosyl)amino]-2-(trifluoromethyl)hex-5-enoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-[ALLYL(TOSYL)AMINO]-2-(TRIFLUOROMETHYL)HEX-5-ENOATE
• Methyl 2-{allyl[4-methylphenyl)sulfonyl]amino}-2-(trifluoromethyl)hex-5-enoate
• methyl 2-(N-allyl-4-methylphenylsulfonamido)-2-(trifluoromethyl)hex-5-enoate
• Methyl 2-[allyl(tosyl)amino]-2-(trifluoromethyl)hex-5-enoate

• MDL： MFCD07779907
• Inchi： 1S/C18H22F3NO4S/c1-5-7-12-17(16(23)26-4,18(19,20)21)22(13-6-2)27(24,25)15-10-8-14(3)9-11-15/h5-6,8-11H,1-2,7,12-13H2,3-4H3
• InChI Key： YKRAHBVYQQIYCT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC=C)C(C(=O)OC)(C(F)(F)F)CCC=C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 634
• Topological Polar Surface Area: 72.1

Additional information on Methyl 2-[allyl(tosyl)amino]-2-(trifluoromethyl)hex-5-enoate

Methyl 2-[allyl(tosyl)amino]-2-(trifluoromethyl)hex-5-enoate: A Comprehensive Overview

The compound Methyl 2-[allyl(tosyl)amino]-2-(trifluoromethyl)hex-5-enoate, identified by the CAS registry number 1262415-25-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a methyl group, an allyl tosylamino substituent, and a trifluoromethyl group attached to a hexenoate backbone. The presence of these functional groups makes it highly versatile and reactive, enabling it to participate in a wide range of chemical reactions.

Recent advancements in organic chemistry have highlighted the importance of such compounds in the synthesis of bioactive molecules. The allyl tosylamino group, for instance, is known for its ability to act as a nucleophile in substitution reactions, while the trifluoromethyl group introduces electron-withdrawing effects that can modulate the reactivity of the molecule. These properties make this compound an attractive candidate for use in drug discovery and development.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. For example, the introduction of the allyl tosylamino group can be achieved via nucleophilic substitution reactions, while the trifluoromethyl group can be incorporated using electrophilic fluorination techniques. The hexenoate backbone provides a flexible platform for further functionalization, allowing chemists to tailor the molecule's properties according to specific requirements.

The structural complexity of this compound also lends itself well to applications in materials science. For instance, its ability to form stable covalent bonds with other molecules makes it a potential candidate for use in polymer synthesis. Additionally, the presence of the trifluoromethyl group can enhance the thermal and chemical stability of materials derived from this compound.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Recent studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound can undergo photodegradation or biodegradation. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, Methyl 2-[allyl(tosyl)amino]-2-(trifluoromethyl)hex-5-enoate (CAS No. 1262415-25-7) is a multifaceted organic compound with diverse applications across various fields. Its unique structure and reactivity make it an invaluable tool in modern chemistry, while ongoing research continues to uncover new ways to harness its potential.